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Compound of Interest

Compound Name: Biotin-PEG3-pyridinrthiol

Cat. No.: B15143233 Get Quote

In-Depth Technical Guide: Biotin-PEG3-
pyridyldithiol
This guide provides a detailed overview of the physicochemical properties of Biotin-PEG3-

pyridyldithiol, a key reagent in bioconjugation and drug delivery systems. Designed for

researchers, scientists, and professionals in drug development, this document outlines the

molecule's essential characteristics and structural composition.

Physicochemical Data Summary
The fundamental properties of Biotin-PEG3-pyridyldithiol are summarized in the table below,

providing a quick reference for laboratory applications.

Property Value

Molecular Formula C₂₈H₄₅N₅O₆S₃

Molecular Weight 643.88 g/mol [1]

Molecular Structure and Connectivity
Biotin-PEG3-pyridyldithiol is a heterobifunctional crosslinker composed of three primary

moieties: a biotin group for affinity binding, a polyethylene glycol (PEG) spacer to enhance

solubility and reduce steric hindrance, and a pyridyldithiol group for covalent conjugation to
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thiol-containing molecules. The connectivity of these components is crucial for its function in

creating stable bioconjugates.

Biotin Moiety

PEG Spacer

Reactive Group

Biotin

PEG3 Linker
(Triethylene Glycol)

Amide Bond

Pyridyldithiol

Disulfide Bond

Click to download full resolution via product page

Caption: Molecular structure of Biotin-PEG3-pyridyldithiol.

Experimental Protocols
While specific experimental protocols are highly dependent on the application, a general

methodology for the use of Biotin-PEG3-pyridyldithiol in protein labeling is provided below.

General Protocol for Protein Thiol Modification:

Reagent Preparation: Dissolve Biotin-PEG3-pyridyldithiol in a suitable organic solvent (e.g.,

DMSO or DMF) to create a stock solution.
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Protein Preparation: Prepare the protein solution in a compatible buffer (e.g., PBS, pH 7.2-

7.5). If necessary, reduce any existing disulfide bonds in the protein using a reducing agent

like DTT or TCEP, followed by removal of the reducing agent.

Conjugation Reaction: Add the Biotin-PEG3-pyridyldithiol stock solution to the protein

solution. The molar ratio of the biotin reagent to the protein will depend on the number of

available thiol groups and the desired degree of labeling.

Incubation: Incubate the reaction mixture at room temperature or 4°C for 1-2 hours.

Purification: Remove excess, unreacted Biotin-PEG3-pyridyldithiol from the biotinylated

protein using size-exclusion chromatography (e.g., a desalting column) or dialysis.

Characterization: Confirm the extent of biotinylation using techniques such as the HABA

assay or mass spectrometry.

This guide serves as a foundational resource for the application of Biotin-PEG3-pyridyldithiol in

scientific research and development. For specific applications, further optimization of protocols

is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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